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Aquatic Toxicity of Polyoxyethylene Amine (POEA)

Polyoxyethylene amine (POEA) is a surfactant commonly used in herbicide formulations like Roundup. The

key findings from aquatic toxicity studies are summarized below.

Toxicity to Various Aquatic Organisms The table below compares the acute toxicity of technical-grade
glyphosate, its formulations, and POEA to different aquatic organisms, expressed as IC50 or LC50 (the
concentration that causes an effect on or kills 50% of the test population). Higher values indicate lower

toxicity [1].

. Glyphosate IPA Salt of
. Trophic Level . Roundup POEA
Test Organism Acid (mg Glyphosate
Represented (mg AEIL) (mg AEIL)
AEIL) (mg AEIL)

Vibrio fischeri Decomposer >100 >100 23.5-295 Not
(Microtox Specified
bacterium)
Tetrahymena Consumer >100 >100 23.5-295 Not
pyriformis Specified
(Protozoan)
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. Glyphosate IPA Salt of
. Trophic Level . Roundup POEA
Test Organism Acid (mg Glyphosate
Represented (mg AEIL) (mg AEIL)
AEIL) (mg AEIL)
Selenastrum Primary 7.8 - 140 7.8 - 140 1.3-5.6 Not
capricornutum Producer Specified
(Microalgae)
Skeletonema Primary 7.8 - 140 7.8 - 140 1.3-5.6 Not
costatum Producer Specified
(Microalgae)
Ceriodaphnia Primary 6.8 - 140 6.8 - 140 2.8-5.6 Not
dubia Consumer Specified
(Crustacean)
Acartia tonsa Primary 6.8 - 140 6.8 - 140 28-5.6 Not
(Crustacean) Consumer Specified
Key Findings on POEA:

¢ Relative Toxicity: POEA was identified as the primary contributor to the acute toxicity of Roundup
formulations, accounting for over 86% of the toxicity in most tested organisms except
photosynthetic microalgae [1].

e Species Sensitivity: Crustaceans and microalgae were found to be 4-5 times more sensitive to
Roundup (and by extension, POEA) than bacteria and protozoa [1].

¢ Mechanistic Insights: A study on freshwater fish (Prochilodus lineatus) revealed that POEA can
cause genotoxic effects (DNA damage), oxidative stress, hemolysis (destruction of red blood cells),
and physiological imbalances, even at low concentrations (0.15 mg/L) after 24 hours of exposure [2].

Standard Aquatic Toxicity Testing Protocols

For reliable and regulatory-accepted data, toxicity tests should follow standardized guidelines. The following
diagram outlines the general workflow for assessing aquatic toxicity, based on frameworks from the

European Union Reference Laboratory for alternatives to animal testing (EURL ECVAM) [3].
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Standardized Test Methods The following table details the core organisms and standardized test methods

required for a comprehensive assessment, as stipulated by regulations like REACH in the EU [3].
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Trophic Level Example Organisms

Standard Test

Common Endpoints

Guidelines
Primary Freshwater algae (e.g., OECD TG 201 EC50 (Growth inhibition)
Producers Selenastrum), Marine algae
(e.g., Skeletonema)
Primary Crustaceans (e.g., Daphnia  OECD TG 202 (Acute), LC50/EC50 (Acute),
Consumers magna, Ceriodaphnia dubia) OECD TG 211 (Chronic) NOEC/LOEC/ECx
(Chronic)
Secondary Fish (e.g., Zebrafish, OECD TG 203 (Acute), LC50 (Acute),
Consumers Rainbow Trout) OECD TG 210 (Chronic, NOEC/LOEC (Chronic)
Early-life stage)
Alternative Zebrafish Embryo OECD TG 236 LC50 (Lethality after 96h)

Vertebrate Test

Notes on Testing Strategies:

e Acute vs. Chronic: Acute toxicity testing is a basic requirement, while chronic testing may be
required if acute tests indicate a risk or long-term exposure is expected [3].
¢ Fish Testing Alternatives: The Threshold Approach can reduce fish use by first testing on more

sensitive algae and invertebrates. The Zebrafish Embryo Acute Toxicity Test (OECD TG 236) is a

recognized alternative to using adult fish [3].

¢ Environmental Factors: The toxicity of formulations can be influenced by environmental conditions.
For example, the toxicity of Roundup to Ceriodaphnia dubia increased with higher pH and suspended

sediment concentrations [1].

Mechanisms of Toxicity and Key Considerations

The adverse effects of POEA on aquatic life are complex. The diagram below synthesizes the key

mechanisms identified in fish, based on a study by [2].
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Considerations for Your Comparison Guide:

¢ Formulation vs. Ingredient: The high toxicity of POEA in formulations suggests that assessing the
final product is as important as testing the active ingredient alone [1] [2].

¢ Metabolites and Degradants: The environmental persistence of the chemical and the toxicity of its
breakdown products should be considered [4].

e Data Gaps: The search results lack specific quantitative data on the aquatic toxicity of cocoamine
polyoxyethylene ether with varying EO units (like AC1202 or AC1215). The data for POEA, which is
a related polyoxyethylene amine, provides a useful proxy but is not a perfect substitute [5] [6].

How to Proceed with Your Comparison

Since direct comparative data for polyoxyethylene coconut amine is limited in the public domain, here are

steps you can take:

e Conduct Laboratory Testing: Follow the standardized OECD or EPA test guidelines cited above to
generate your own comparative toxicity data for the specific variants you are evaluating.

o Utilize QSAR Models: Employ Quantitative Structure-Activity Relationship (QSAR) software to
estimate toxicity based on the chemical structure, which can help prioritize chemicals for testing [4].

e Consult Chemical Databases: Search specialized toxicology databases (e.g., ECOTOX from the
EPA) for more specific data on polyoxyethylene amines.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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